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molecular formula C11H7BrO3 B154408 7-Bromo-3-hydroxy-2-naphthoic acid CAS No. 1779-11-9

7-Bromo-3-hydroxy-2-naphthoic acid

Cat. No. B154408
CAS RN: 1779-11-9
M. Wt: 267.07 g/mol
InChI Key: XZWXQSGFZHRDNB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08674136B2

Procedure details

In a 1 L three-necked bottle, 40 g of 4,7-dibromo-3-hydroxy-2-naphthoic acid (0.116 mol) and 500 ml of glacial acetic acid were added, and stirred to make homogenous. 18 g of tin powder (0.153 mol) and 130 ml of concentrated hydrochloric acid were then added to the mixture in order, heated to 125° C., and refluxed under heating for 12 h. 300 ml of water was added to the mixture, stirred to room temperature, filtered, and the filter cake was washed with water (200 ml*2), and dried in an oven to obtain 29.9 g of a solid with a yield of 96.5%.
Name
4,7-dibromo-3-hydroxy-2-naphthoic acid
Quantity
40 g
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
500 mL
Type
reactant
Reaction Step One
Name
tin
Quantity
18 g
Type
reactant
Reaction Step Two
Name
hydrochloric acid
Quantity
130 mL
Type
reactant
Reaction Step Two
Name
water
Quantity
300 mL
Type
solvent
Reaction Step Three
Name
solid
Yield
96.5%

Identifiers

REACTION_CXSMILES
Br[C:2]1[C:11]2[C:6](=[CH:7][C:8]([Br:12])=[CH:9][CH:10]=2)[CH:5]=[C:4]([C:13]([OH:15])=[O:14])[C:3]=1[OH:16].C(O)(=O)C.[Sn].Cl>O>[Br:12][C:8]1[CH:7]=[C:6]2[C:11]([CH:2]=[C:3]([OH:16])[C:4]([C:13]([OH:15])=[O:14])=[CH:5]2)=[CH:10][CH:9]=1 |^3:20|

Inputs

Step One
Name
4,7-dibromo-3-hydroxy-2-naphthoic acid
Quantity
40 g
Type
reactant
Smiles
BrC1=C(C(=CC2=CC(=CC=C12)Br)C(=O)O)O
Name
acetic acid
Quantity
500 mL
Type
reactant
Smiles
C(C)(=O)O
Step Two
Name
tin
Quantity
18 g
Type
reactant
Smiles
[Sn]
Name
hydrochloric acid
Quantity
130 mL
Type
reactant
Smiles
Cl
Step Three
Name
water
Quantity
300 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
125 °C
Stirring
Type
CUSTOM
Details
stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
refluxed
TEMPERATURE
Type
TEMPERATURE
Details
under heating for 12 h
Duration
12 h
STIRRING
Type
STIRRING
Details
stirred to room temperature
FILTRATION
Type
FILTRATION
Details
filtered
WASH
Type
WASH
Details
the filter cake was washed with water (200 ml*2)
CUSTOM
Type
CUSTOM
Details
dried in an oven

Outcomes

Product
Name
solid
Type
product
Smiles
BrC1=CC=C2C=C(C(=CC2=C1)C(=O)O)O
Measurements
Type Value Analysis
AMOUNT: MASS 29.9 g
YIELD: PERCENTYIELD 96.5%
YIELD: CALCULATEDPERCENTYIELD 96.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.